Methyl 3-isocyanatophenylacetate
Description
Methyl 3-isocyanatophenylacetate is an organic compound featuring a phenylacetate backbone substituted with an isocyanate (-NCO) group at the meta position. Its molecular structure combines the reactivity of the isocyanate moiety with the ester functionality, making it a versatile intermediate in organic synthesis, particularly in the preparation of ureas, carbamates, and polymer cross-linking agents.
Properties
Molecular Formula |
C10H9NO3 |
|---|---|
Molecular Weight |
191.18 g/mol |
IUPAC Name |
methyl 2-(3-isocyanatophenyl)acetate |
InChI |
InChI=1S/C10H9NO3/c1-14-10(13)6-8-3-2-4-9(5-8)11-7-12/h2-5H,6H2,1H3 |
InChI Key |
CGGIIFLJNNIRDR-UHFFFAOYSA-N |
Canonical SMILES |
COC(=O)CC1=CC(=CC=C1)N=C=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 2: Functional Group Reactivity Comparison
| Compound | Functional Group | Key Reaction | Application Example |
|---|---|---|---|
| This compound | Isocyanate (-NCO) | Urethane formation with alcohols | Polyurethane foams |
| Methyl Salicylate | Ester (-COOCH₃) | Hydrolysis to salicylic acid | Anti-inflammatory agents |
| Methyl 2-(3-(Chlorosulfonyl)phenyl)acetate | Chlorosulfonyl (-SO₂Cl) | Sulfonamide synthesis | Antibiotic development |
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